3-methyl-12-(thiophen-2-yl)-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

Specification

• Molecular Formula: C19H17N3OS
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 3-methyl-12-thiophen-2-yl-3,4,5,12-tetrahydro-2H-benzimidazolo[2,1-b]quinazolin-1-one
• Standard InChI: InChI=1S/C19H17N3OS/c1-11-9-13-17(15(23)10-11)18(16-7-4-8-24-16)22-14-6-3-2-5-12(14)20-19(22)21-13/h2-8,11,18H,9-10H2,1H3,(H,20,21)
• Standard InChI Key: KLSRWGIIRHEFOO-UHFFFAOYSA-N
• SMILES: CC1CC2=C(C(N3C4=CC=CC=C4N=C3N2)C5=CC=CS5)C(=O)C1
• Canonical SMILES: CC1CC2=C(C(N3C4=CC=CC=C4N=C3N2)C5=CC=CS5)C(=O)C1

Introduction

The compound 3-methyl-12-(thiophen-2-yl)-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one is a complex heterocyclic molecule that combines the structural features of benzimidazole and quinazolinone. These types of compounds are of significant interest in pharmaceutical research due to their diverse biological activities, including anticancer, antimicrobial, and antiviral properties.

Synthesis and Structural Characterization

The synthesis of such benzimidazoquinazolines typically involves multi-step reactions, starting from precursors like o-phenylenediamine and various quinazolinone derivatives. The structural characterization of these compounds is often achieved through spectroscopic methods such as NMR (1H and 13C) and mass spectrometry (HR-MS).

Synthesis Steps:

• Preparation of Quinazolinone Core: This involves the reaction of appropriate starting materials to form the quinazolinone ring.

• Formation of Benzimidazole Moiety: This step involves the condensation of o-phenylenediamine derivatives with suitable reagents.

• Coupling of Moieties: The quinazolinone and benzimidazole fragments are then connected through a suitable chemical reaction.

Biological Activities

Benzimidazoquinazolines have been explored for their potential biological activities, including anticancer and antimicrobial effects. The presence of the thiophenyl group in 3-methyl-12-(thiophen-2-yl)-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one could influence its interaction with biological targets, potentially enhancing its activity.

Table: Biological Activities of Related Compounds

Compound Type	Biological Activity
Quinazolinones	Anticancer, Antimicrobial
Benzimidazoles	Antiviral, Antifungal
Benzimidazoquinazolines	Antitumor

Pharmacological Potential

The pharmacological potential of benzimidazoquinazolines, including 3-methyl-12-(thiophen-2-yl)-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one, is significant due to their ability to interact with multiple biological targets. This makes them promising candidates for drug development, particularly in areas like oncology and infectious diseases.